Cas no 1805929-55-8 (4-Amino-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805929-55-8
• MF: C₈H₄F₅N₃
• MW: 237.12947845459
• CID: 4853069
• Update Time: 2025-05-20

4-Amino-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F5N3/c9-7(10)4-5(15)3(1-14)2-16-6(4)8(11,12)13/h2,7H,(H2,15,16)
• InChI Key： AZTITFZHTWQWSF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C#N)=CN=C1C(F)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• XLogP3: 2
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

Research Brief on 4-Amino-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1805929-55-8)

This research brief provides an overview of the latest advancements and applications of 4-Amino-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1805929-55-8), a highly specialized pyridine derivative with significant potential in chemical biology and pharmaceutical research. The compound's unique fluorinated structure makes it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and agrochemicals.

Recent studies have highlighted the role of this compound as a key intermediate in synthesizing novel heterocyclic compounds. Its structural features, including the presence of both difluoromethyl and trifluoromethyl groups, contribute to enhanced metabolic stability and bioavailability, which are critical for therapeutic applications. Researchers have successfully utilized this compound in the synthesis of potent inhibitors targeting specific kinases involved in cancer and inflammatory diseases.

One notable study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting a range of tyrosine kinases, with IC50 values in the low nanomolar range. The study also explored structure-activity relationships (SAR) to optimize the compound's selectivity and potency, paving the way for further preclinical development.

In addition to its pharmaceutical applications, 4-Amino-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine has shown promise in agrochemical research. Its fluorinated pyridine core has been incorporated into novel herbicides and fungicides, exhibiting superior activity against resistant strains of pests and pathogens. Recent field trials have confirmed its potential as a sustainable alternative to conventional agrochemicals.

The synthesis and scalability of this compound have also been a focus of recent research. Advances in catalytic fluorination and green chemistry approaches have improved the yield and purity of the compound, making it more accessible for industrial applications. A 2023 study in Organic Process Research & Development detailed a scalable, cost-effective synthesis route, reducing reliance on hazardous reagents.

In conclusion, 4-Amino-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1805929-55-8) represents a versatile and valuable building block in both pharmaceutical and agrochemical research. Ongoing studies continue to explore its full potential, with a particular emphasis on optimizing its pharmacokinetic properties and expanding its applications. Future research directions may include combinatorial chemistry approaches to develop libraries of derivatives for high-throughput screening.